3-Methylthiophene
3-Methylthiophene
3-Methylthiophene, also known as P3MT or 3-thiotolene, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 3-Methylthiophene exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). 3-Methylthiophene has been primarily detected in feces. Within the cell, 3-methylthiophene is primarily located in the cytoplasm. 3-Methylthiophene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 3-methylthiophene can be found in coffee and coffee products and guava. This makes 3-methylthiophene a potential biomarker for the consumption of these food products.
3-Methylthiophene is a member of thiophenes.
3-Methylthiophene is a member of thiophenes.
Brand Name:
Vulcanchem
CAS No.:
616-44-4
VCID:
VC0123197
InChI:
InChI=1S/C5H6S/c1-5-2-3-6-4-5/h2-4H,1H3
SMILES:
CC1=CSC=C1
Molecular Formula:
C5H6S
Molecular Weight:
98.17 g/mol
3-Methylthiophene
CAS No.: 616-44-4
Reference Standards
VCID: VC0123197
Molecular Formula: C5H6S
Molecular Weight: 98.17 g/mol
| CAS No. | 616-44-4 |
|---|---|
| Product Name | 3-Methylthiophene |
| Molecular Formula | C5H6S |
| Molecular Weight | 98.17 g/mol |
| IUPAC Name | 3-methylthiophene |
| Standard InChI | InChI=1S/C5H6S/c1-5-2-3-6-4-5/h2-4H,1H3 |
| Standard InChIKey | QENGPZGAWFQWCZ-UHFFFAOYSA-N |
| SMILES | CC1=CSC=C1 |
| Canonical SMILES | CC1=CSC=C1 |
| Boiling Point | 115.5 °C |
| Melting Point | -69.0 °C -69°C |
| Physical Description | Liquid |
| Description | 3-Methylthiophene, also known as P3MT or 3-thiotolene, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 3-Methylthiophene exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). 3-Methylthiophene has been primarily detected in feces. Within the cell, 3-methylthiophene is primarily located in the cytoplasm. 3-Methylthiophene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 3-methylthiophene can be found in coffee and coffee products and guava. This makes 3-methylthiophene a potential biomarker for the consumption of these food products. 3-Methylthiophene is a member of thiophenes. |
| Solubility | 0.00 M 0.4 mg/mL at 25 °C |
| Synonyms | 3-Thiotolene; β-Methylthiophene; 4-Methylthiophene; 3-Methyl-thiophen; Methyl-3-thiophene; |
| Vapor Pressure | 22.15 mmHg |
| PubChem Compound | 12024 |
| Last Modified | Nov 11 2021 |
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